1-Isobutylpiperidine-2-carboxylic acid

• IUPAC Name: 1-(2-methylpropyl)piperidine-2-carboxylic acid
• InChI: InChI=1S/C10H19NO2/c1-8(2)7-11-6-4-3-5-9(11)10(12)13/h8-9H,3-7H2,1-2H3,(H,12,13)
• InChI Key: WRYBPJOTTKPNGQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCCCC1C(=O)O
• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• CAS No.: 1044637-58-2

Description

1-Isobutylpiperidine-2-carboxylic acid is a chemical compound with the molecular formula C10H19NO2 and a molecular weight of 185.26. It is used for proteomics research.

Molecular Structure Analysis

The molecular structure of this compound consists of 10 carbon atoms, 19 hydrogen atoms, and 2 oxygen atoms. The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, carboxylic acids in general undergo a nucleophilic substitution reaction where the nucleophile (-OH) is substituted by another nucleophile.

Scientific Research Applications

1-Isobutylpiperidine-2-carboxylic acid has a wide range of scientific applications, including its use as a reagent in organic synthesis, as a catalyst in polymerization reactions, and as a ligand in coordination chemistry. It is also used in the synthesis of a variety of pharmaceuticals, such as anticonvulsants, anti-inflammatory agents, and antifungal agents.

Mechanism of Action

Target of Action

1-Isobutylpiperidine-2-carboxylic acid, also known as Icaridin, is a member of the piperidine chemical family . The primary targets of Icaridin are the sensory hairs on the antennae of insects . It is presumed that Icaridin interacts with the olfactory system of insects, which consists of odorant receptors (ORs) that need a common co-receptor (ORCO), and of ionotropic receptors (IR) .

Mode of Action

It is presumed that Icaridin interacts with the olfactory system of insects, leading to the insect’s inability to recognize its host’s cues . This interaction disrupts the insect’s ability to detect and move towards its host, thereby acting as an effective repellent .

Biochemical Pathways

The biochemical pathways affected by Icaridin primarily involve the olfactory system of insects . By interacting with the odorant receptors (ORs) and ionotropic receptors (IR) in the insect’s olfactory system, Icaridin disrupts the normal functioning of these receptors . This disruption prevents the insect from recognizing and moving towards its host, thereby acting as an effective repellent .

Result of Action

The primary result of the action of this compound is its repellent effect on insects . By interacting with the olfactory system of insects, it disrupts the insect’s ability to recognize and move towards its host . This makes it an effective repellent for various insects, including mosquitoes, biting flies, ticks, chiggers, and fleas .

Advantages and Limitations for Lab Experiments

1-Isobutylpiperidine-2-carboxylic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable at room temperature. It is also soluble in a variety of solvents, making it easy to use in a variety of reactions. However, it is also sensitive to light and air, so it must be stored in a dark, airtight container.

Future Directions

In the future, 1-Isobutylpiperidine-2-carboxylic acid could be used in the development of more effective drugs for the treatment of various diseases. It could also be used in the synthesis of more complex molecules, such as peptides and proteins. Additionally, it could be used to study the structure and function of proteins, and to develop new methods for drug delivery. Finally, it could be used to create new materials for use in industrial applications.

Synthesis Methods

1-Isobutylpiperidine-2-carboxylic acid can be synthesized from a variety of starting materials, including piperidine, isobutyl alcohol, and acetic acid. One method involves the reaction of piperidine with isobutyl alcohol in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. This reaction yields a mixture of this compound and other byproducts, which can then be separated and purified.